Cas no 1803634-25-4 (2-Amino-3-cyano-5-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-cyano-5-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1803634-25-4
• MF: C₇H₃F₄N₃O
• MW: 221.111834764481
• CID: 4910123
• Update Time: 2025-10-28

2-Amino-3-cyano-5-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-5-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4N3O/c8-4-2-14-6(13)3(1-12)5(4)15-7(9,10)11/h2H,(H2,13,14)
• InChI Key： WTNXQAXDRRPVKC-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C#N)=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-cyano-5-fluoro-4-(trifluoromethoxy)pyridine

2-Amino-3-Cyano-5-Fluoro-4-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

The compound 2-Amino-3-Cyano-5-Fluoro-4-(Trifluoromethoxy)Pyridine, identified by the CAS number 1803634-25-4, is a highly specialized organic molecule with significant applications in various fields. This pyridine derivative has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of its structure-function relationships, making it a subject of interest for researchers worldwide.

The molecular structure of 2-Amino-3-Cyano-5-Fluoro-4-(Trifluoromethoxy)Pyridine is characterized by a pyridine ring with multiple substituents. The presence of an amino group (-NH₂) at position 2, a cyano group (-CN) at position 3, a fluoro group (-F) at position 5, and a trifluoromethoxy group (-OCF₃) at position 4 imparts distinct electronic and steric properties to the molecule. These substituents not only influence the molecule's reactivity but also contribute to its stability and solubility, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. Its ability to act as a precursor for bioactive molecules has been explored in several research papers. For instance, researchers have utilized it in the synthesis of novel kinase inhibitors, which show promise in treating various cancers. The trifluoromethoxy group, known for its electron-withdrawing properties, plays a crucial role in modulating the pharmacokinetic profiles of the resulting compounds.

In the field of agrochemistry, 2-Amino-3-Cyano-5-Fluoro-4-(Trifluoromethoxy)Pyridine has been investigated for its role in herbicide development. Its ability to inhibit specific enzymes involved in plant metabolism makes it a valuable intermediate in creating environmentally friendly agricultural chemicals. Recent advancements in green chemistry have further optimized its synthesis, reducing waste and improving yield.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions. Techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve high purity and yield. The integration of computational tools like density functional theory (DFT) has provided deeper insights into the reaction mechanisms, enabling more efficient synthesis pathways.

From a materials science perspective, this compound has shown potential as a component in advanced materials such as conductive polymers and optoelectronic devices. Its electron-deficient pyridine ring can serve as an effective acceptor material, enhancing the performance of organic solar cells and light-emitting diodes (OLEDs). Recent studies have demonstrated improved charge transport properties when this compound is incorporated into polymer blends.

In conclusion, 2-Amino-3-Cyano-5-Fluoro-4-(Trifluoromethoxy)Pyridine stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemistry, and materials science. As ongoing research continues to uncover new potentials for this compound, its significance in the chemical industry is expected to grow further.